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Compound of Interest

Compound Name: FK-506 (Tacrolimus)
Cat. No.: B15975810
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
tacrolimus (also known as FK-506), a potent macrolide lactam immunosuppressant. A thorough
understanding of these properties is critical for formulation development, analytical method
design, and interpreting its biological activity.

Core Physicochemical Characteristics

Tacrolimus is a white to off-white crystalline powder.[1][2] It is a macrolide originally isolated
from the fermentation broth of the soil bacterium Streptomyces tsukubaensis.[3][4] Its complex
structure dictates its solubility, stability, and interaction with biological systems.

Chemical Structure and Molecular Properties

The fundamental chemical properties of tacrolimus are summarized below.
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Property

Value

Source

Molecular Formula

CaaHeoNO12

[3114][5][6]

Molecular Weight

804.02 g/mol

[1](7]

IUPAC Name

(1R,9S,12S,13R,14S,17R,18E,
21S,23S,24R,25S,27R)-1,14-
dihydroxy-12-[(E)-1-
[(AR,3R,4R)-4-hydroxy-3-
methoxycyclohexyl]prop-1-en-
2-yl]-23,25-dimethoxy-
13,19,21,27-tetramethyl-17-
prop-2-enyl-11,28-dioxa-4-
azatricyclo[22.3.1.04,°Joctacos-
18-ene-2,3,10,16-tetrone

[1]3]

CAS Number

104987-11-3

[3]4]

Physicochemical Data

Quantitative physicochemical data are crucial for predicting the behavior of tacrolimus in

various experimental and physiological conditions.

Parameter Value Notes
Melting Point 126 - 129 °C [1][3]
The partition coefficient varies
based on the determination
LogP (Octanol/Water) 2.7-4.58 ]
method (experimental vs.
computational).[3][6][8][9]
pKa 9.97+£0.70 Predicted value.[10]
Low solubility, high
BCS Class Class Il

permeability.[10][11]

Solubility Profile
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Tacrolimus is a lipophilic compound with poor aqueous solubility, a critical factor influencing its
formulation and bioavailability.[9][11]

Solvent Solubility

Water Insoluble (4-12 pg/mL)[3][9][12]

Soluble in methanol, ethanol, acetone, ethyl
Organic Solvents acetate, chloroform, diethyl ether, and DMSO.[1]
[21(3][13]

Sparingly soluble in hexane and petroleum

Non-polar Solvents
ether.[3]

Crystalline and Amorphous States

Tacrolimus can exist in different solid-state forms, primarily crystalline and amorphous, which
significantly impact its properties.

» Crystalline Form: The thermodynamically stable form. Specific crystalline forms can be
identified by Powder X-ray Diffraction (PXRD), with characteristic peaks at approximately
10.5, 11.3, and 13.8 £0.2 degrees 26.[14][15]

e Amorphous Form: Lacks a long-range ordered crystal lattice. This form exhibits higher
apparent solubility and faster dissolution rates compared to its crystalline counterpart, which
is often leveraged in commercial formulations to improve bioavailability.[15][16][17] However,
the amorphous state is thermodynamically unstable and can be prone to crystallization under
stress conditions like high temperature and humidity.[16]

Mechanism of Action: Signaling Pathway

Tacrolimus exerts its immunosuppressive effects by inhibiting calcineurin, a key enzyme in T-
lymphocyte activation.[18][19][20] The process involves several steps, from intracellular binding
to the downstream inhibition of cytokine gene transcription.
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Caption: Tacrolimus inhibits T-cell activation via the calcineurin-NFAT pathway.

As illustrated, tacrolimus binds to the immunophilin FKBP-12.[21] This resulting complex then
binds to and inhibits the phosphatase activity of calcineurin.[22][23] This inhibition prevents the
dephosphorylation of the Nuclear Factor of Activated T-cells (NFAT).[4] Only dephosphorylated
NFAT can translocate into the nucleus to activate the transcription of genes encoding for
interleukin-2 (IL-2) and other pro-inflammatory cytokines.[4][23] By blocking this cascade,
tacrolimus effectively suppresses T-cell proliferation and the subsequent immune response.[13]

Experimental Protocols

Accurate determination of physicochemical properties is fundamental. The following sections
detail generalized protocols for key analyses.

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b15975810/docs?utm_src=pdf-body-img#physicochemical-properties-of-tacrolimus-a-technical-guide-for-researchers
https://www.creative-diagnostics.com/the-role-of-tacrolimus.htm
https://www.clinpgx.org/pathway/PA165985892
https://www.researchgate.net/figure/Mechanism-of-action-of-tacrolimus-FK506-In-the-cytoplasm-tacrolimus-FK506-binds-to_fig1_301645225
https://en.wikipedia.org/wiki/Tacrolimus
https://en.wikipedia.org/wiki/Tacrolimus
https://www.researchgate.net/figure/Mechanism-of-action-of-tacrolimus-FK506-In-the-cytoplasm-tacrolimus-FK506-binds-to_fig1_301645225
https://m.chemicalbook.com/ProductChemicalPropertiesCB9772399_en.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15975810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protocol: Saturation Solubility Determination

This method determines the equilibrium solubility of tacrolimus in a given solvent.

Start: Add excess
Tacrolimus to solvent

Equilibrate
(e.g., 24-48h with stirring)
at constant temperature

i

Separate solid and liquid phases
(Centrifugation/Filtration)

i

Collect supernatant
(Saturated solution)

:

Dilute supernatant
with appropriate mobile phase

i

Quantify concentration
(e.g., HPLC, LC-MS/MS)

End: Calculate
Solubility (mg/mL)

Click to download full resolution via product page

Caption: Workflow for determining the saturation solubility of tacrolimus.

Methodology:
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e Preparation: An excess amount of tacrolimus powder is added to a known volume of the
selected solvent (e.g., water, buffer, organic solvent) in a sealed container.

o Equilibration: The suspension is agitated (e.g., using a magnetic stirrer or shaker bath) at a
constant, controlled temperature for a sufficient period (typically 24 to 48 hours) to ensure
equilibrium is reached.

o Phase Separation: The suspension is filtered through a fine-pore filter (e.g., 0.22 um) and/or
centrifuged at high speed to remove all undissolved solid particles.[12]

o Sample Analysis: The resulting clear supernatant is carefully collected and appropriately
diluted.

o Quantification: The concentration of tacrolimus in the diluted sample is determined using a
validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with
UV detection or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for higher
sensitivity.[12][24] The solubility is then calculated based on the measured concentration and
the dilution factor.

Protocol: LogP Determination by RP-HPTLC

The partition coefficient (LogP) can be estimated using Reverse-Phase High-Performance
Thin-Layer Chromatography (RP-HPTLC), which correlates a compound's retention behavior
with its lipophilicity.[25]

Methodology:
o Stationary Phase: An RP-HPTLC plate (e.qg., silica gel C18) is used.

» Mobile Phase: A series of mobile phases are prepared with varying proportions of an organic
solvent (e.g., acetonitrile) and water. For example, compositions could range from 50% to
80% acetonitrile in 5% increments.[25]

o Sample Application: A standard solution of tacrolimus and a set of reference compounds with
known LogP values are spotted onto the HPTLC plate.
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o Chromatographic Development: The plate is developed in the different mobile phase
compositions.

» Data Analysis:

(¢]

The retention factor (Rf) for each compound in each mobile phase is calculated.
o The RM value is determined using the equation: RM = log[(1/Rf) - 1].

o The RMO value (the RM value extrapolated to 0% organic solvent) is determined by
plotting RM against the percentage of organic solvent and extrapolating the linear
regression to the y-intercept.

o A calibration curve is generated by plotting the RMO values of the reference compounds
against their known LogP values.

o The LogP of tacrolimus is determined by interpolating its RMO value onto this calibration
curve.[25]

Protocol: Quantification in Biological Matrices (Whole
Blood)

Accurate quantification in biological fluids is essential for pharmacokinetic studies. LC-MS/MS
is the gold standard for this purpose due to its high selectivity and sensitivity.[26]

Methodology:

» Sample Collection: Whole blood samples are collected in tubes containing an anticoagulant
(e.g., EDTA).

e Sample Preparation:

o Protein Precipitation: An organic solvent (e.g., acetonitrile or methanol), often containing
an internal standard (e.g., ascomycin or a deuterated tacrolimus analog), is added to the
whole blood sample to precipitate proteins.
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o Extraction: After vortexing and centrifugation, the supernatant may be further purified
using liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove interfering
matrix components.[27][28]

e LC-MS/MS Analysis:
o The prepared extract is injected into an LC-MS/MS system.

o Chromatography: Separation is typically achieved on a C18 reverse-phase column using a
gradient elution with a mobile phase consisting of an agueous component (e.g.,
ammonium acetate buffer) and an organic component (e.g., acetonitrile or methanol), both
often containing a small amount of formic acid.[26]

o Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer
in Multiple Reaction Monitoring (MRM) mode, which provides high specificity by monitoring
a specific precursor-to-product ion transition for tacrolimus and its internal standard.

e Quantification: The concentration of tacrolimus in the sample is determined by comparing the
peak area ratio of the analyte to the internal standard against a calibration curve prepared in
the same biological matrix.[29]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15975810/docs#physicochemical-properties-of-
tacrolimus-a-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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